Cas no 2228523-95-1 (2-(4-cyclopropyl-1,3-thiazol-5-yl)cyclopropane-1-carboxylic acid)

2-(4-Cyclopropyl-1,3-thiazol-5-yl)cyclopropane-1-carboxylic acid is a bicyclic heterocyclic compound featuring a cyclopropane ring fused to a thiazole moiety, with a carboxylic acid functional group. This structure imparts unique reactivity and potential as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The cyclopropyl and thiazole groups contribute to steric and electronic effects, enhancing its utility in cycloaddition reactions or as a scaffold for further derivatization. The carboxylic acid moiety allows for straightforward functionalization via esterification, amidation, or other coupling reactions. Its rigid, compact framework may also be advantageous in drug design, offering conformational constraints to improve target binding or metabolic stability.
2-(4-cyclopropyl-1,3-thiazol-5-yl)cyclopropane-1-carboxylic acid structure
2228523-95-1 structure
Product Name:2-(4-cyclopropyl-1,3-thiazol-5-yl)cyclopropane-1-carboxylic acid
CAS No:2228523-95-1
MF:C10H11NO2S
MW:209.26484131813
CID:5978481
PubChem ID:165844893
Update Time:2025-11-06

2-(4-cyclopropyl-1,3-thiazol-5-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(4-cyclopropyl-1,3-thiazol-5-yl)cyclopropane-1-carboxylic acid
    • EN300-1745797
    • 2228523-95-1
    • Inchi: 1S/C10H11NO2S/c12-10(13)7-3-6(7)9-8(5-1-2-5)11-4-14-9/h4-7H,1-3H2,(H,12,13)
    • InChI Key: AGFJDRBHYIPMFL-UHFFFAOYSA-N
    • SMILES: S1C=NC(=C1C1CC1C(=O)O)C1CC1

Computed Properties

  • Exact Mass: 209.05104977g/mol
  • Monoisotopic Mass: 209.05104977g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 78.4Ų

2-(4-cyclopropyl-1,3-thiazol-5-yl)cyclopropane-1-carboxylic acid Pricemore >>

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Additional information on 2-(4-cyclopropyl-1,3-thiazol-5-yl)cyclopropane-1-carboxylic acid

2-(4-Cyclopropyl-1,3-thiazol-5-yl)cyclopropane-1-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 2228523-95-1, known as 2-(4-cyclopropyl-1,3-thiazol-5-yl)cyclopropane-1-carboxylic acid, has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural features and potential applications. This molecule is a derivative of a cyclopropane ring system, which is a three-membered carbon ring that imparts exceptional strain and reactivity. The 1,3-thiazole ring, a heterocyclic structure containing sulfur and nitrogen atoms, further enhances the compound's chemical properties, making it a promising candidate for various research and industrial applications.

Recent studies have focused on the synthesis and characterization of this compound, particularly its cyclopropane carboxylic acid moiety. Researchers have explored its potential as a building block in medicinal chemistry, where its strained ring system can be utilized to design bioactive molecules with improved pharmacokinetic profiles. The integration of the cyclopropyl group into the 1,3-thiazole framework has been shown to influence the compound's electronic properties, making it a versatile substrate for further functionalization.

One of the most intriguing aspects of this compound is its ability to participate in various chemical reactions under mild conditions. For instance, the cyclopropane ring can undergo ring-opening reactions when exposed to nucleophiles or electrophiles, offering a pathway for the creation of more complex molecular architectures. This reactivity has been leveraged in recent studies to develop novel synthetic routes for heterocyclic compounds, which are widely used in drug discovery and agrochemicals.

In terms of biological activity, 2-(4-cyclopropyl-1,3-thiazol-5-yl)cyclopropane-1-carboxylic acid has demonstrated moderate inhibitory effects against certain enzymes involved in inflammatory pathways. This suggests its potential as a lead compound for anti-inflammatory drug development. Furthermore, its ability to modulate ion channels has been explored in preclinical models, highlighting its role in neuroscience research.

The synthesis of this compound typically involves multi-step processes that combine traditional organic chemistry techniques with modern catalytic methods. Key steps include the formation of the cyclopropane ring via Simmons-Smith cyclopropanation or other strain-inducing reactions, followed by the construction of the 1,3-thiazole ring through sulfur-based cyclization reactions. The integration of these functional groups requires precise control over reaction conditions to ensure high yields and purity.

From an environmental standpoint, researchers have also investigated the biodegradation pathways of this compound to assess its eco-friendliness. Preliminary studies indicate that it undergoes microbial degradation under aerobic conditions, suggesting that it may not pose significant long-term risks to ecosystems when used responsibly.

In conclusion, 2-(4-cyclopropyl-1,3-thiazol-5-yl)cyclopropane-1-carboxylic acid represents a valuable addition to the arsenal of advanced chemical compounds available for research and development. Its unique structure, reactivity, and biological activity make it a subject of ongoing interest across multiple disciplines within the chemical sciences.

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